Cas no 105816-06-6 (N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity))

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) structure

105816-06-6 structure

Product Name:N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity)

CAS No:105816-06-6

Molecular Formula:C₁₉H₂₇NO₃

Molecular Weight:317.42300

CID:126856

PubChem ID:5311309

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) Properties

Names and Identifiers

- D-Phenylalanine,N-[[cis-4-(1-methylethyl)cyclohexyl]carbonyl]-
- D-Phenylalanine, N-[[cis-4-(1-methylethyl)cyclohexyl]carbonyl]- (9CI)
- D-Phenylalanine, N-[[4-(1-methylethyl)cyclohexyl]carbonyl]-, cis-
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine (Nateglinide IMpurity)
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine (Nateglinide Impurity)
- Nateglinide Related CoMpound C
- N-(cis-4-isopropylcyclohexanecarbonyl)-D-phenylalanine
- N-[(cis-4-Isopropylcyclohexyl)carbonyl]-D-phenylalanine
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine
- Nateglinide EP Impurity C
- cis-N-[[4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine
- Nateglinide Related Compound C (5 mg) (N-(cis-4-isopropylcyclohexanecarbonyl)-D-phenylalanine)
- 105816-04-4
- SDZ DJN 608
- 105746-37-0
- CHEBI:94617
- HY-B0422
- (2R)-2-[(4-isopropylcyclohexanecarbonyl)amino]-3-phenyl-propanoic acid
- 105816-06-6
- SW197528-2
- A 4166
- nateglinide
- D-Phenylalanine, N-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-
- nateglinida
- UNII-XTM4DQP5S5
- MFCD00875706
- Z1514053266
- EN300-27126236
- (2R)-2-[(4-isopropylcyclohexanecarbonyl)amino]-3-phenyl-propanoic acid;Nateglinide
- (r)-2-((1r,4r)-4-isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- SCHEMBL22088
- Starsis (TN)
- ((1r,4R)-4-isopropylcyclohexane-1-carbonyl)-D-phenylalanine
- n-(trans-4-Isopropylcylolohexylcarboxyl)-d-phenylpropylicacid
- D-Phenylalanine, N-((4-(1-methylethyl)cyclohexyl)carbonyl)-, cis-
- SMR000466372
- UNII-41X3PWK4O2
- DJN 608
- CCG-100898
- 2-[(4-Isopropyl-cyclohexanecarbonyl)-amino]-3-phenyl-propionic acid
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(Nateglinide Impurity)
- N-((cis-4-Isopropylcyclohexyl)carbonyl)-D-phenylalanine
- n-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-d-phenylalanine
- 41X3PWK4O2
- Tox21_111432
- AB00639979-06
- N-{[trans-4-(propan-2-yl)cyclohexyl]carbonyl}-D-phenylalanine
- NATEGLINIDE [EP MONOGRAPH]
- GTPL6833
- Nateglinide, United States Pharmacopeia (USP) Reference Standard
- NATEGLINIDE [USP MONOGRAPH]
- AY4166
- SCHEMBL303827
- AB00639979-11
- Starsis
- HMS2051G20
- (-)-N-(trans-4-Isopropylcyclohexanecarbonyl)-D-phenylalanine
- AB00639979-08
- AKOS005577723
- N-((cis-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine
- AKOS015841612
- DJN-608
- NATEGLINIDE [ORANGE BOOK]
- N-[[4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine
- NCGC00178741-03
- Nateglinide (Starlix)
- CHEMBL783
- (2R)-3-phenyl-2-{[4-(propan-2-yl)cyclohexyl]formamido}propanoic acid
- A801324
- Fastic
- A-4166
- Trazec
- Nateglinide cis Impurity
- Nateglinide impurity C
- SCHEMBL13753829
- D-phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-
- EN300-303645
- nateglinidum
- Nateglinide, Starlix
- NCGC00271534-02
- MLS006011429
- (2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoic acid
- Nateglinide [USAN:USP:INN:BAN]
- Q-201449
- NATEGLINIDE [VANDF]
- Nateglinide, >=98% (HPLC), solid
- Q2254797
- CHEMBL2114389
- carboxamido)-3-phenylpropanoic acid
- AY-4166
- Tox21_111432_1
- KS-5143
- NS00073312
- s2489
- (R)-2-rel-((1r,4R)-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoicacid
- A1-02996
- D-Nateglinide
- AB00639979-09
- YM-026
- D01111
- DTXCID7020687
- OELFLUMRDSZNSF-BRWVUGGUSA-N
- (2R)-3-phenyl-2-{[(1r,4r)-4-(propan-2-yl)cyclohexyl]formamido}propanoic acid
- AKOS015960899
- {N}-[({TRANS}-4-ISOPROPYLCYCLOHEXYL)CARBONYL]-D-PHENYLALANINE
- NATEGLINIDE [MI]
- NCGC00271534-03
- AY 4166
- DTXSID9040687
- NATEGLINIDE [USP-RS]
- trans-N-{[4-(1-methylethyl)cyclohexyl]carbonyl}-D-phenylalanine
- senaglinide
- BCP28400
- NSC 758695
- NATEGLINIDE [WHO-DD]
- Starlix
- CHEBI:31897
- BDBM50344967
- Nateglinide, European Pharmacopoeia (EP) Reference Standard
- N-[(trans-4-Isopropylcyclohexyl)carbonyl]-D-phenylalanine
- (trans-4-isopropylcyclohexane-1-carbonyl)-D-phenylalanine
- N-(Trans-4-Isopropylcyclohexylcarbonyl)-D-Phenyl Alanine
- trans-N-((4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine
- (R)-2-rel-((1r,4R)-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- Nateglinide impurity C [EP]
- XTM4DQP5S5
- Nateglinide (JP17/USP/INN)
- AC-1690
- NATEGLINIDE [JAN]
- AB00639979_12
- HMS2235O08
- (2R)-2-[[oxo-(4-propan-2-ylcyclohexyl)methyl]amino]-3-phenylpropanoic acid
- NATEGLINIDE [MART.]
- (R)-2-((1r,4R)-4-isopropylcyclohexane
- A4166
- NATEGLINIDE IMPURITY C [EP IMPURITY]
- NSC-758695
- n-(trans-4-isopropylcyclohexylcarbonyl)-d-phenylalanine
- NATEGLINIDE CIS-ISOMER [USP IMPURITY]
- BIDD:GT0257
- NATEGLINIDE [USAN]
- NS00000602
- Nateglinide cis-isomer [USP]
- Q27166439
- Nateglinide [INN]
- MLS000759500
- SCHEMBL9232138
- D-Phenylalanine, N-((4-(1-methylethyl)cyclohexyl)carbonyl)-, trans-
- NATEGLINIDE [EMA EPAR]
- MLS003915639
- DB00731
- SCHEMBL7880361
- NC00148
- N0912
- SDZ-DJN-608
- D-Phenylalanine, N-((cis-4-(1-methylethyl)cyclohexyl)carbonyl)-
- MLS001424043
- CAS-105816-04-4
- HMS3715F12
- HMS2089A10
- HMS3675G17
- NCGC00095121-01
- SDZ-DJN 608
- BRD-K44353683-001-08-3
- BRD-K44353683-001-07-5
- (R)-2-(cis-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- STK647123
- NCGC00095121-12
- Nateglinide EP impurity C
- NCGC00095121-16
- BBL033469
- +Expand
- InChIKey： OELFLUMRDSZNSF-IXDOHACOSA-N
- Inchi： InChI=1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)/t15-,16+,17-/m1/s1
- SMILES： CC(C)[C@H]1CC[C@@H](C(N[C@H](CC2=CC=CC=C2)C(O)=O)=O)CC1

Computed Properties

Exact Mass: 317.19900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 317.19909372g/mol
Heavy Atom Count: 23
Complexity: 393
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 66.4Å²

Experimental Properties

LogP: 3.65180
PSA: 66.40000
Solubility: Very slightly soluble (0.14 g/l) (25 º C),
Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Biosynth	FEA81606-1 mg	N-[[Cis-4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(nateglinide impurity)	105816-06-6		1mg	$92.40
TRC	M304905-1mg	N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(Nateglinide Impurity)	105816-06-6		1mg	$150.00	2023-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001442	N-[(cis-4-Isopropylcyclohexyl)carbonyl]-D-phenylalanine	105816-06-6	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) Related Literature

1. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
2. Metallopolymer precursors to L10-CoPt nanoparticles: synthesis, characterization, nanopatterning and potential application†

Qingchen Dong,Wenshan Qu,Wenqing Liang,Kunpeng Guo,Haibin Xue,Yuanyuan Guo,Chi-Wah Leung Nanoscale, 2016,8, 7068-7074
3. 25 years and still going strong: 2′-O-(pyren-1-yl)methylribonucleotides – versatile building blocks for applications in molecular biology, diagnostics and materials science

Patrick J. Hrdlicka,Saswata Karmakar Org. Biomol. Chem., 2017,15, 9760-9774
4. Inorganic analysis

Analyst, 1905,30, 136-139
5. Azilsartan piperazine salt solvate and monohydrate: preparation, crystal structure, enhanced solubility and oral bioavailability†

Juan Xu,Rongkai Du,Lvying Wu,Xianrui Zhang,Su Guan,Lei Zhang,Lifeng Ning,Shan Li New J. Chem., 2020,44, 852-860
6. Inside front cover

Soft Matter, 2021,17, 9990-9990
7. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
8. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
9. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648
10. A platinum oxide decorated amorphous cobalt oxide hydroxide nanosheet array towards alkaline hydrogen evolution†

Ziqiang Wang,Xiang Ren,Xifeng Shi,Abdullah M. Asiri,Liang Wang,Xiaonian Li,Xuping Sun,Qiuju Zhang,Hongjing Wang J. Mater. Chem. A, 2018,6, 3864-3868

105816-06-6 (N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity)) Related Products

Recommended suppliers

Nantong Chenrunchemical co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Tanke Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

Jincang Pharmaceutical (Shanghai) Co., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

pengshengyue

Gold Member

Audited Supplier

CN Supplier

Bulk